Cas no 2229542-04-3 (4-(3-chloroprop-1-en-2-yl)benzene-1,3-diol)

• Product Name: 4-(3-chloroprop-1-en-2-yl)benzene-1,3-diol
• CAS No: 2229542-04-3
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 6568936
• PubChem ID: 165789955
• Update Time: 2025-07-27

4-(3-chloroprop-1-en-2-yl)benzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloroprop-1-en-2-yl)benzene-1,3-diol
• 2229542-04-3
• EN300-1992570

• Inchi： 1S/C9H9ClO2/c1-6(5-10)8-3-2-7(11)4-9(8)12/h2-4,11-12H,1,5H2
• InChI Key： DMHXNHGMAZOTOT-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C=CC(=CC=1O)O

Computed Properties

• Exact Mass: 184.0291072g/mol
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(3-chloroprop-1-en-2-yl)benzene-1,3-diol

Comprehensive Overview of 4-(3-chloroprop-1-en-2-yl)benzene-1,3-diol (CAS No. 2229542-04-3)

4-(3-chloroprop-1-en-2-yl)benzene-1,3-diol, with the CAS registry number 2229542-04-3, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This compound, characterized by its unique chloropropenyl and benzenediol functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its structural features make it a valuable candidate for applications ranging from drug development to material science.

In recent years, the demand for high-purity chemical intermediates like 4-(3-chloroprop-1-en-2-yl)benzene-1,3-diol has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly interested in its potential role in designing bioactive molecules, owing to its ability to modulate molecular interactions. The compound's chlorine-substituted propenyl moiety offers reactivity that is pivotal for cross-coupling reactions, a hot topic in modern catalysis research.

From an industrial perspective, CAS No. 2229542-04-3 is often discussed in the context of sustainable synthesis. With growing emphasis on environmentally friendly processes, chemists are exploring ways to optimize its production using catalytic methods or biocatalysts. This aligns with the broader trend of reducing waste and energy consumption in chemical manufacturing—a frequent search query among professionals in the field.

The compound's benzene-1,3-diol (resorcinol) backbone also links it to applications in cosmetic formulations and polymer chemistry. Users searching for "resorcinol derivatives in skincare" or "polymeric materials with aromatic diols" may find this compound relevant due to its dual functionalization. Its potential as a UV stabilizer or antioxidant precursor further broadens its appeal across industries.

Analytical studies of 4-(3-chloroprop-1-en-2-yl)benzene-1,3-diol frequently highlight its spectroscopic fingerprints, such as NMR and IR data, which are critical for quality control. Laboratories focusing on structural elucidation techniques often reference such data to validate synthetic pathways. This ties into the broader discourse on analytical method validation—a key concern for regulatory compliance in chemical production.

In summary, CAS No. 2229542-04-3 represents a multifaceted compound with growing relevance in both academic and industrial settings. Its integration into drug discovery pipelines, material innovation, and green chemistry initiatives underscores its importance. As research continues to uncover new applications, this compound is poised to remain a focal point in discussions about advanced chemical intermediates and their role in shaping future technologies.